Cas no 72144-73-1 (1-Pentanol, 4-chloro-4-methyl-)

• Product Name: 1-Pentanol, 4-chloro-4-methyl-
• CAS No: 72144-73-1
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• CID: 1752943
• PubChem ID: 12545373
• Update Time: 2025-04-21

1-Pentanol, 4-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-chloro-4-methyl-
• 72144-73-1
• 4-chloro-4-methyl-1-pentanol
• DTXSID301023476
• SCHEMBL10494037

• Inchi： 1S/C6H13ClO/c1-6(2,7)4-3-5-8/h8H,3-5H2,1-2H3
• InChI Key： IKABQZZXCYSCOZ-UHFFFAOYSA-N
• SMILES： ClC(C)(C)CCCO

Computed Properties

• Exact Mass: 136.06559
• Monoisotopic Mass: 136.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23